Cas no 2411290-62-3 (N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide)

N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide is a synthetic acrylamide derivative featuring a 3-ethoxyphenyl and thiolan-3-ylmethyl substitution. This compound is of interest in medicinal chemistry and organic synthesis due to its unique structural framework, combining an ether-linked aromatic group with a thiolane moiety. The presence of the acrylamide group enhances reactivity, making it a potential candidate for polymerizable applications or as an intermediate in pharmaceutical development. Its molecular design allows for further functionalization, offering versatility in drug discovery and material science. The compound’s stability under standard conditions and well-defined synthetic route facilitate reproducible results in research settings.
N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide structure
2411290-62-3 structure
Product Name:N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide
CAS No:2411290-62-3
MF:C17H23NO2S
MW:305.435023546219
CID:5355234
PubChem ID:154880685
Update Time:2025-10-29

N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3837583317
    • N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide
    • N-[(3-ethoxyphenyl)methyl]-N-[(thiolan-3-yl)methyl]prop-2-enamide
    • Inchi: 1S/C17H23NO2S/c1-3-17(19)18(12-15-8-9-21-13-15)11-14-6-5-7-16(10-14)20-4-2/h3,5-7,10,15H,1,4,8-9,11-13H2,2H3
    • InChI Key: LZPVLVGCZLJNKT-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)CN(C(C=C)=O)CC1C=CC=C(C=1)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 348
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.8

N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26619982-0.05g
N-[(3-ethoxyphenyl)methyl]-N-[(thiolan-3-yl)methyl]prop-2-enamide
2411290-62-3 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide

Research Brief on N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide (CAS: 2411290-62-3)

N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide (CAS: 2411290-62-3) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including an ethoxyphenyl group and a thiolan-3-ylmethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of significant scientific interest.

The synthesis of N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide involves a multi-step process that ensures high purity and yield. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. Preliminary pharmacological evaluations indicate that this compound exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. Researchers have hypothesized that its mechanism of action may involve interaction with key protein targets, although further studies are required to elucidate these interactions in detail.

Recent in vitro studies have demonstrated that N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide possesses significant inhibitory effects on certain inflammatory mediators. These findings suggest its potential application in the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been preliminarily assessed, revealing favorable properties for further drug development. However, comprehensive in vivo studies are necessary to validate these observations and assess its safety profile.

In the context of drug discovery, the compound's unique chemical structure offers opportunities for structural optimization to enhance its efficacy and reduce potential side effects. Computational modeling and molecular docking studies have been conducted to predict its binding affinity with target proteins, providing valuable insights for future modifications. Collaborative efforts between academic and industrial researchers are underway to explore its full therapeutic potential and accelerate its transition from bench to bedside.

Despite the promising preliminary results, several challenges remain in the development of N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide as a therapeutic agent. These include optimizing its synthetic route for large-scale production, improving its bioavailability, and conducting rigorous preclinical and clinical trials. Addressing these challenges will be critical to realizing its potential in clinical applications. The ongoing research efforts highlight the compound's significance as a candidate for future drug development in the chemical biology and pharmaceutical industries.

In conclusion, N-[(3-Ethoxyphenyl)methyl]-N-(thiolan-3-ylmethyl)prop-2-enamide (CAS: 2411290-62-3) represents a promising avenue for therapeutic innovation. Its unique structural and pharmacological properties position it as a valuable subject for further investigation. Continued research and collaboration will be essential to unlock its full potential and contribute to advancements in the treatment of various diseases.

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